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Compound of Interest

Compound Name: Menthiafolin

Cat. No.: B1175559 Get Quote

Absence of a specific Safety Data Sheet (SDS) for Menthiafolin necessitates a cautious

approach to its disposal. In such instances, it is imperative to treat the substance as potentially

hazardous and adhere to the most stringent disposal protocols. This guide provides a

comprehensive overview of the recommended procedures for the safe handling and disposal of

Menthiafolin, based on general laboratory safety principles and its known chemical properties.

Without a dedicated SDS, a complete toxicological and environmental hazard profile for

Menthiafolin is not available. However, computational predictions suggest a potential for

carcinogenicity and skin sensitization. Therefore, until experimentally verified data becomes

available, Menthiafolin and any materials contaminated with it should be managed as

hazardous waste.

Chemical and Physical Properties of Menthiafolin
A summary of the known chemical and physical properties of Menthiafolin is presented below.

This information is crucial for understanding its behavior and for making informed decisions

regarding its handling and storage.
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Property Value Source

CAS Number 19351-64-5 PubChem[1]

Molecular Formula C26H36O12 PubChem[1]

Molecular Weight 540.6 g/mol PubChem[1]

IUPAC Name

[(4aS,5R)-5-ethenyl-1-oxo-6-

[(2R,3S,4R,5R,6S)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

4,4a,5,6-tetrahydro-3H-

pyrano[3,4-c]pyran-3-yl]

(2E)-6-hydroxy-2,6-

dimethylocta-2,7-dienoate

PubChem[1]

Step-by-Step Disposal Protocol for Menthiafolin
The following procedure outlines the recommended steps for the disposal of Menthiafolin,

treating it as a hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before handling Menthiafolin, ensure that

appropriate PPE is worn. This includes, but is not limited to:

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat

2. Waste Segregation and Collection:

Solid Waste: Collect solid Menthiafolin waste, including contaminated items such as

weighing paper, pipette tips, and gloves, in a dedicated, leak-proof container that is

compatible with the chemical.

Liquid Waste: Collect solutions containing Menthiafolin in a separate, clearly labeled, and

sealable container. Avoid mixing with other chemical waste streams to prevent unknown
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reactions.

3. Waste Container Labeling: All waste containers must be accurately and clearly labeled. The

label should include:

The words "Hazardous Waste"

The full chemical name: "Menthiafolin"

The concentration and quantity of the waste

The date of accumulation

The name of the principal investigator and the laboratory location

4. Storage of Waste: Store the labeled hazardous waste containers in a designated, secure

area within the laboratory. This area should be away from general lab traffic and drains. Ensure

that incompatible waste types are not stored together.

5. Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste. Do not attempt to dispose of

Menthiafolin down the drain or in the regular trash.

6. Empty Container Disposal:

Containers that have held Menthiafolin should be triple-rinsed with a suitable solvent.

The rinsate from this process must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but it

is essential to deface the original label before doing so. Always confirm this procedure with

your institution's EHS guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Menthiafolin.
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Figure 1. Workflow for the proper disposal of Menthiafolin.
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By following these procedures, researchers, scientists, and drug development professionals

can ensure the safe and compliant disposal of Menthiafolin, thereby protecting themselves,

their colleagues, and the environment. Always consult your institution's specific guidelines and

the EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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